Cas no 5581-76-0 (Benzenehexanoic acid, methyl ester)

• Product Name: Benzenehexanoic acid, methyl ester
• CAS No: 5581-76-0
• MF: C₁₃H₁₈O₂
• MW: 206.280824184418
• CID: 350688
• PubChem ID: 11820300
• Update Time: 2025-04-19

Benzenehexanoic acid, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzenehexanoic acid, methyl ester
• methyl 6-phenylhexanoate
• 5581-76-0
• SCHEMBL5966475
• 6-phenyl-hexanoic acid methyl ester
• DTXSID10473766
• YGXHKTRPOQOKRC-UHFFFAOYSA-N
• methyl 6-phenylcaproate

• Inchi： 1S/C13H18O2/c1-15-13(14)11-7-3-6-10-12-8-4-2-5-9-12/h2,4-5,8-9H,3,6-7,10-11H2,1H3
• InChI Key： YGXHKTRPOQOKRC-UHFFFAOYSA-N
• SMILES： O(C)C(CCCCCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 206.13074
• Monoisotopic Mass: 206.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 7
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid methyl esters
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters Fatty acid methyl esters